Cas no 1003011-58-2 (3-nitro-1-propyl-1H-pyrazole)

• Product Name: 3-nitro-1-propyl-1H-pyrazole
• CAS No: 1003011-58-2
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD08558133
• CID: 2857102
• PubChem ID: 19616496
• Update Time: 2025-06-13

3-nitro-1-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-1-propyl-1H-pyrazole
• 3-nitro-1-propylpyrazole
• AMY33168
• SBB024617
• STK351586
• ST45115298
• 3-nitro-1-propyl-1H-pyrazole

• MDL： MFCD08558133
• Inchi： 1S/C6H9N3O2/c1-2-4-8-5-3-6(7-8)9(10)11/h3,5H,2,4H2,1H3
• InChI Key： BXOIIAJTJVXWAH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN(CCC)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-nitro-1-propyl-1H-pyrazole

Comprehensive Overview of 3-nitro-1-propyl-1H-pyrazole (CAS No. 1003011-58-2): Properties, Applications, and Research Insights

3-nitro-1-propyl-1H-pyrazole (CAS No. 1003011-58-2) is a specialized organic compound belonging to the pyrazole family, characterized by its nitro and propyl functional groups. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, agrochemical development, and material science. Researchers and industry professionals frequently search for terms like "3-nitro-1-propyl-1H-pyrazole synthesis", "CAS 1003011-58-2 applications", and "pyrazole derivatives in drug discovery", reflecting its growing relevance in scientific and industrial domains.

The molecular structure of 3-nitro-1-propyl-1H-pyrazole features a five-membered heterocyclic ring with nitrogen atoms at positions 1 and 2, a nitro group at position 3, and a propyl substituent at position 1. This unique arrangement contributes to its chemical reactivity and potential as a building block for more complex molecules. Recent studies highlight its role in the development of bioactive compounds, particularly in the design of enzyme inhibitors and receptor modulators. The compound's nitro group enhances its electrophilic properties, making it valuable for click chemistry and other modern synthetic methodologies.

In the context of current research trends, 3-nitro-1-propyl-1H-pyrazole aligns with the increasing demand for sustainable chemistry solutions and green synthesis approaches. Scientists are exploring eco-friendly catalytic systems to optimize its production, addressing queries such as "green synthesis of nitro-pyrazoles" and "catalytic reduction of 3-nitro-1-propyl-1H-pyrazole". These efforts resonate with the global push toward environmentally responsible chemical manufacturing.

From an industrial perspective, this compound serves as a key intermediate in the synthesis of advanced crop protection agents and pharmaceutical precursors. Its derivatives have shown promise in enhancing the efficacy of agrochemicals while minimizing environmental impact—a topic frequently searched as "pyrazole-based agrochemicals" and "nitro-pyrazole plant growth regulators". In medicinal chemistry, researchers investigate its potential in developing targeted therapies, particularly in areas like inflammatory disease management and neurological disorder research.

The analytical characterization of 3-nitro-1-propyl-1H-pyrazole typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure quality control for research and industrial applications, addressing common search queries like "CAS 1003011-58-2 analytical methods" and "3-nitro-1-propyl-1H-pyrazole spectral data". Recent advancements in computational chemistry have also enabled more accurate predictions of its physicochemical properties, supporting rational molecular design.

Storage and handling recommendations for 3-nitro-1-propyl-1H-pyrazole emphasize standard laboratory practices for nitro-containing compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are advised during manipulation—information often sought under "safe handling of nitro-pyrazoles" and "CAS 1003011-58-2 storage conditions". The compound's stability profile makes it suitable for long-term storage when kept in airtight containers protected from light and moisture.

Future research directions for 3-nitro-1-propyl-1H-pyrazole focus on expanding its utility in materials science, particularly in the development of functional polymers and energy storage materials. The compound's ability to participate in diverse chemical transformations positions it as a valuable component in designing next-generation materials. These applications align with trending searches such as "pyrazole-based smart materials" and "nitroheterocycles in energy applications", demonstrating its cross-disciplinary potential.

In summary, 3-nitro-1-propyl-1H-pyrazole (CAS No. 1003011-58-2) represents an important chemical entity with wide-ranging applications across multiple scientific disciplines. Its continued study addresses critical challenges in drug development, agricultural science, and advanced materials, while meeting the evolving needs of researchers and industry professionals worldwide. The compound's versatility ensures its ongoing relevance in addressing both current and emerging scientific questions.